methyl 3-(N-(2-(furan-3-yl)ethyl)sulfamoyl)thiophene-2-carboxylate

• IUPAC Name: methyl 3-[2-(furan-3-yl)ethylsulfamoyl]thiophene-2-carboxylate
• InChI: InChI=1S/C12H13NO5S2/c1-17-12(14)11-10(4-7-19-11)20(15,16)13-5-2-9-3-6-18-8-9/h3-4,6-8,13H,2,5H2,1H3
• InChI Key: IYJBXCCMKOAZJW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)S(=O)(=O)NCCC2=COC=C2
• Molecular Formula: C12H13NO5S2
• Molecular Weight: 315.4 g/mol
• CAS No.: 1428370-98-2

Description

Methyl 3-(N-(2-(furan-3-yl)ethyl)sulfamoyl)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C12H13NO5S2 and its molecular weight is 315.36. The purity is usually 95%.
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Scientific Research Applications

Reactivity Studies

• Competitive Nitration : The reactivities of compounds similar to methyl 3-(N-(2-(furan-3-yl)ethyl)sulfamoyl)thiophene-2-carboxylate, specifically methyl esters of furan-2-carboxylic and thiophene-2-carboxylic acids, were investigated using competitive nitration. Methyl furan-2-carboxylate showed higher activity in reactions involving a mix of nitric acid and acetic anhydride, with sulfuric acid as the catalyst (Venter et al., 1978).

Synthetic Applications

• Synthesis of Derivatives : A study detailed the synthesis of 3-methylthio-substituted furans, pyrroles, thiophenes, and related derivatives. This includes a self-sorting tandem reaction mechanism and domino processes involving reduction and the Paal-Knorr furan synthesis (Yin et al., 2008).

Antimicrobial Applications

• Antimicrobial Activity : A compound, ethyl 3-aminonaphtho(2,1-b)furan-2-carboxylate, was studied for its transformation into derivatives with antimicrobial activity. This involved a series of reactions including treatment with carbon disulfide, methylation, and condensation (Ravindra et al., 2008).

Material Science Applications

• Dye-Sensitized Solar Cells : Phenothiazine derivatives with furan and thiophene linkers were synthesized and applied in dye-sensitized solar cells. A derivative with furan as a linker showed an impressive 6.58% solar energy-to-electricity conversion efficiency, demonstrating the material's potential in solar cell applications (Kim et al., 2011).

Mechanism of Action

Target of Action

Thiophene derivatives, which this compound is a part of, have been known to exhibit a variety of biological effects, suggesting a broad range of potential targets .

Mode of Action

It’s worth noting that thiophene derivatives have been known to interact with their targets in a variety of ways, leading to a range of biological effects .

Biochemical Pathways

Thiophene derivatives have been known to influence a variety of biochemical pathways, suggesting a broad range of potential effects .

Result of Action

Thiophene derivatives have been known to exhibit a variety of biological effects, suggesting a broad range of potential outcomes .